Cas no 2228308-29-8 (3-(aminomethyl)-3-(methanesulfonylmethyl)cyclobutan-1-ol)

• Product Name: 3-(aminomethyl)-3-(methanesulfonylmethyl)cyclobutan-1-ol
• CAS No: 2228308-29-8
• MF: C₇H₁₅NO₃S
• MW: 193.263900995255
• CID: 5906017
• PubChem ID: 165885579
• Update Time: 2025-06-08

3-(aminomethyl)-3-(methanesulfonylmethyl)cyclobutan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-(aminomethyl)-3-(methanesulfonylmethyl)cyclobutan-1-ol
• 2228308-29-8
• EN300-1990326

• Inchi： 1S/C7H15NO3S/c1-12(10,11)5-7(4-8)2-6(9)3-7/h6,9H,2-5,8H2,1H3
• InChI Key： MYXCWWQVASFLFQ-UHFFFAOYSA-N
• SMILES： S(C)(CC1(CN)CC(C1)O)(=O)=O

Computed Properties

• Exact Mass: 193.07726451g/mol
• Monoisotopic Mass: 193.07726451g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 248
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.4
• Topological Polar Surface Area: 88.8Ų

Additional information on 3-(aminomethyl)-3-(methanesulfonylmethyl)cyclobutan-1-ol

Professional Introduction to 3-(aminomethyl)-3-(methanesulfonylmethyl)cyclobutan-1-ol (CAS No: 2228308-29-8)

3-(aminomethyl)-3-(methanesulfonylmethyl)cyclobutan-1-ol, identified by its Chemical Abstracts Service (CAS) number 2228308-29-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the class of cyclobutane derivatives, characterized by a four-membered ring structure, which is often employed in the synthesis of bioactive molecules due to its unique steric and electronic properties. The presence of both an aminomethyl (-NHCH₂-) and a methanesulfonylmethyl (-SO₂CH₂-) substituent in the molecule imparts distinct chemical functionalities, making it a versatile intermediate in drug discovery and development.

The structural features of 3-(aminomethyl)-3-(methanesulfonylmethyl)cyclobutan-1-ol make it particularly interesting for researchers exploring novel therapeutic agents. The cyclobutane ring itself is known for its rigid conformation, which can influence the binding affinity and selectivity of drug candidates. Additionally, the amine and sulfonyl groups provide opportunities for further derivatization, enabling the creation of a wide array of pharmacophores. These attributes have positioned this compound as a valuable building block in the synthesis of small-molecule drugs targeting various biological pathways.

In recent years, there has been growing interest in cyclobutane-based compounds due to their potential applications in medicinal chemistry. For instance, studies have demonstrated that cyclobutane derivatives can exhibit inhibitory effects on enzymes and receptors involved in inflammatory and oncological processes. The aminomethyl group, in particular, serves as a nucleophilic site for coupling reactions, facilitating the attachment of other pharmacologically relevant moieties. Meanwhile, the methanesulfonylmethyl moiety introduces a polar sulfonyl group, which can enhance solubility and metabolic stability in drug candidates.

One of the most compelling aspects of 3-(aminomethyl)-3-(methanesulfonylmethyl)cyclobutan-1-ol is its utility in the design of kinase inhibitors. Kinases are a major class of enzymes implicated in numerous diseases, including cancer, diabetes, and autoimmune disorders. By leveraging the rigid scaffold of the cyclobutane ring, researchers can fine-tune the binding interactions with kinase active sites. Preliminary computational studies suggest that this compound may interact with key residues in the ATP-binding pocket of kinases, potentially leading to high-affinity inhibition. These findings align with broader trends in drug discovery where structural rigidity is being exploited to improve binding specificity.

The pharmaceutical industry has increasingly recognized the importance of heterocyclic compounds in drug development. Heterocycles such as cyclobutane derivatives often exhibit enhanced pharmacological properties compared to their acyclic counterparts. The incorporation of nitrogen into the ring system introduces additional functional diversity, allowing for diverse chemical modifications. This flexibility has been exploited in several high-profile drug candidates that have entered clinical trials over the past decade. 3-(aminomethyl)-3-(methanesulfonylmethyl)cyclobutan-1-ol represents an example of how structural innovation can lead to novel therapeutic opportunities.

From a synthetic chemistry perspective, 3-(aminomethyl)-3-(methanesulfonylmethyl)cyclobutan-1-ol offers intriguing challenges and opportunities. The synthesis of complex cyclobutane derivatives typically requires multi-step procedures involving ring-closing metathesis, diastereoselective aldol reactions, or other advanced organic transformations. The presence of both an amine and a sulfonyl group necessitates careful consideration of reaction conditions to prevent unwanted side products. However, advances in synthetic methodologies have made it increasingly feasible to construct such intricate molecules with high precision.

Recent advancements in computational chemistry have further accelerated the discovery process for compounds like 3-(aminomethyl)-3-(methanesulfonylmethyl)cyclobutan-1-ol. Molecular modeling techniques allow researchers to predict binding affinities and optimize lead structures before conducting expensive wet-lab experiments. These virtual screening approaches have been particularly effective in identifying promising candidates for further optimization. Moreover, machine learning algorithms are being trained on large datasets to predict pharmacokinetic properties and potential toxicity profiles, streamlining the drug development pipeline.

The role of 3-(aminomethyl)-3-(methanesulfonylmethyl)cyclobutan-1-ol as a scaffold or intermediate is also evident in its application as a chiral building block. Chirality plays a critical role in pharmaceuticals, as enantiomers often exhibit different biological activities despite having identical chemical structures. By incorporating chiral centers into cyclobutane derivatives, researchers can generate enantiomerically pure compounds with enhanced therapeutic efficacy and reduced side effects. This concept has been successfully applied in several marketed drugs where chirality was found to be crucial for clinical success.

In conclusion,3-(aminomethyl)-3-(methanesulfonylmethyl)cyclobutan-1-ol (CAS No: 2228308-29-8) represents a promising compound with diverse applications in pharmaceutical research and drug development. Its unique structural features—combining an amine group with a sulfonyl moiety on a rigid cyclobutane ring—make it an attractive candidate for further exploration as an intermediate or scaffold molecule. As our understanding of molecular interactions continues to evolve through interdisciplinary approaches combining organic chemistry, computational biology, and medicinal physics, this compound is likely to play an increasingly important role in addressing unmet medical needs.